N-[2-(2-methoxyphenyl)ethyl]-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-28-18-10-6-5-7-15(18)11-12-22-19(26)13-17-14-29-21(24-17)25-20(27)23-16-8-3-2-4-9-16/h2-10,14H,11-13H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: SIXDPKGIRKVPAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetamide group, a methoxyphenyl group, a phenylcarbamoyl group, and a thiazol group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a thiazol ring, which is a type of heterocyclic compound containing sulfur and nitrogen. It also contains several aromatic rings (the phenyl groups) and an ether group (the methoxy group). The presence of these different groups can significantly influence the compound’s chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the amide group might be hydrolyzed under acidic or basic conditions, or the thiazol ring might undergo reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the polar amide group and the aromatic rings could influence its solubility, melting point, and other physical properties.

Safety and Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include studies to optimize its synthesis, investigations of its physical and chemical properties, and biological studies to explore its potential activity against various targets.